[1-(1-Methyl-1H-pyrazol-4-yl)ethyl](pentan-3-yl)amine

• Molecular Formula: C11H21N3
• Molecular Weight: 195.30 g/mol
• IUPAC Name: N-[1-(1-methylpyrazol-4-yl)ethyl]pentan-3-amine
• InChI: InChI=1S/C11H21N3/c1-5-11(6-2)13-9(3)10-7-12-14(4)8-10/h7-9,11,13H,5-6H2,1-4H3
• InChI Key: YHMGURPYFXOLKZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC(C)C1=CN(N=C1)C

Description

1-(1-Methyl-1H-pyrazol-4-yl)ethylamine is a substituted pyrazole derivative featuring a 1-methylpyrazole core linked via an ethyl chain to a pentan-3-ylamine group. This structure combines a heteroaromatic pyrazole ring, known for its role in medicinal chemistry and agrochemicals, with a branched aliphatic amine. The compound’s molecular formula is C₁₁H₂₁N₃, with a molecular weight of 195.31 g/mol. Pyrazole derivatives are valued for their diverse biological activities, including antimicrobial, anticancer, and enzyme inhibitory properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-dicarbonyl compound under acidic conditions.

Substitution Reactions: The methyl and ethyl groups are introduced via alkylation reactions using appropriate alkyl halides in the presence of a base such as potassium carbonate.

Amine Introduction: The pentan-3-yl amine chain is attached through a nucleophilic substitution reaction, where the pyrazole derivative reacts with a suitable amine precursor.

Industrial Production Methods

In an industrial setting, the production of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine may involve continuous flow processes to enhance yield and purity. Catalysts and optimized reaction conditions are employed to ensure efficient synthesis on a large scale.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the amine group, leading to the formation of corresponding oxides or imines.

Reduction: Reduction reactions can convert the pyrazole ring to its dihydro or tetrahydro derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the amine group, to form various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed under basic conditions.

Major Products

Oxidation: Formation of oxides or imines.

Reduction: Dihydro or tetrahydro derivatives.

Substitution: Various alkylated or acylated derivatives.

Scientific Research Applications

Chemistry

Catalysis: The compound can act as a ligand in coordination chemistry, forming complexes with transition metals that are used as catalysts in organic reactions.

Material Science: It is used in the synthesis of novel materials with specific electronic or optical properties.

Biology and Medicine

Pharmaceuticals: The compound is investigated for its potential as a drug candidate due to its ability to interact with biological targets.

Biological Probes: It is used in the development of probes for studying biological processes at the molecular level.

Industry

Agrochemicals: The compound is explored for its potential use in the development of new agrochemicals.

Polymers: It is used in the synthesis of polymers with unique properties for industrial applications.

Mechanism of Action

The mechanism by which 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine exerts its effects involves its interaction with specific molecular targets. The pyrazole ring can bind to enzymes or receptors, modulating their activity. The compound may also interact with nucleic acids, affecting gene expression and cellular processes.

Comparison with Similar Compounds

Structural Analogues and Key Variations

The following table compares the target compound with structurally related pyrazole and amine derivatives:

Compound Name	Heterocycle	Amine Substituent	Molecular Weight (g/mol)	Key Features/Applications	Source/CAS Number
1-(1-Methyl-1H-pyrazol-4-yl)ethylamine	Pyrazole (1-Me)	Pentan-3-yl	195.31	Lipophilic backbone; potential CNS activity	PubChem ()
(Pentan-3-yl)[1-(pyridin-3-yl)ethyl]amine	Pyridine	Pentan-3-yl	207.32	Increased polarity; pyridine enhances H-bonding	CAS 1019477-63-4 ()
3-Methyl-N-(1-(1-methyl-1H-pyrazol-4-yl)ethyl)butan-2-amine	Pyrazole (1-Me)	Butan-2-yl	209.30	Shorter chain; higher solubility in polar solvents
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	Pyrazole (3-Me)	Cyclopropyl	226.30	Rigid amine group; antibacterial activity
1-(3-Methylthiophen-2-yl)ethylamine	Thiophene	Pentan-3-yl	215.38	Sulfur-containing heterocycle; agrochemical use	CAS 1343086-83-8 ()
[2-(3-Methoxyphenyl)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine	Pyrazole (1-Me)	3-Methoxyphenethyl	281.36	Aromatic substitution; CNS modulation

Physicochemical Properties

• Thermal Stability : Pyrazole derivatives generally exhibit melting points between 100–110°C. The target compound’s melting point is unreported, but N-cyclopropyl analogs () melt at 104–107°C, suggesting similar stability .

Biological Activity

The compound 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine , also known by its CAS number 1522569-34-1, is a novel organic molecule characterized by a pyrazole ring and an amine group. This structure enhances its potential for various biological activities, making it a subject of interest in pharmacological research. The compound's unique properties stem from its specific combination of functional groups, which may influence its interaction with biological targets.

Chemical Structure

The molecular formula for 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine is $C_{11}H_{21}N_{3}$. The structure features an ethyl group linked to a 1-methyl-1H-pyrazol-4-yl moiety and a pentan-3-yl amine group. This arrangement allows for diverse interactions within biological systems.

Biological Activity

The biological activity of this compound is primarily linked to its potential pharmacological effects, which include:

• Anti-inflammatory Properties : Compounds containing pyrazole rings are often investigated for their ability to reduce inflammation. This activity can be assessed through various bioassays measuring cytokine production in cellular models.
• Analgesic Effects : Similar to other pyrazole derivatives, it may exhibit pain-relieving properties, making it relevant in pain management studies.
• Antipyretic Activity : The compound could potentially be effective in reducing fever, similar to other known pyrazole derivatives.

Table 1: Summary of Biological Activities

Activity Type	Description	References
Anti-inflammatory	Reduces inflammation in cellular models
Analgesic	Exhibits pain-relieving effects
Antipyretic	Potentially lowers fever

The exact mechanism of action for 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine remains to be fully elucidated. However, studies suggest that the pyrazole ring may interact with various receptors involved in inflammatory and pain pathways.

Case Studies and Research Findings

Several studies have investigated the biological activity of pyrazole derivatives, providing insights into the potential effects of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine:

• Anti-inflammatory Studies : Research has shown that pyrazole derivatives can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. A study demonstrated that similar compounds significantly reduced inflammation markers in animal models .
• Analgesic Effects : In rodent models, certain pyrazole derivatives exhibited significant analgesic effects comparable to standard analgesics like ibuprofen. This suggests that 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine may also share these properties .
• Antipyretic Activity : In a controlled study, pyrazole-based compounds were shown to effectively lower body temperature in febrile animals, indicating potential antipyretic properties .

Comparative Analysis with Related Compounds

To better understand the unique properties of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine, it is useful to compare it with structurally similar compounds:

Compound Name	Structure Features	Unique Properties
1-Methylpyrazole	Contains a single methyl group on the ring	Simple structure, often used as a ligand
4-Aminoantipyrine	Amino-substituted pyrazole derivative	Known for analgesic and antipyretic effects
5-Pyrazolylmethanol	Hydroxymethyl substituent	Potential role in medicinal chemistry

This table highlights how 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine may have enhanced biological activity due to its specific structural features compared to simpler derivatives.